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Compound of Interest

Compound Name: Decyl isoundecyl phthalate

Cat. No.: B15176940

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the industrial applications of
decyl isoundecyl phthalate (DIDP), with a focus on its role as a primary plasticizer. This
document includes key performance data, detailed experimental protocols for its synthesis and
incorporation into polymer matrices, and diagrams illustrating its manufacturing process and
application workflows.

Introduction

Decyl isoundecyl phthalate (DIDP) is a high molecular weight ortho-phthalate plasticizer
primarily used to impart flexibility and durability to polyvinyl chloride (PVC) and other polymers.
[1][2] It is a clear, colorless, and odorless liquid, soluble in most organic solvents but insoluble
in water.[3][4] Its chemical structure, characterized by long, branched alkyl chains, provides
excellent thermal stability, low volatility, and high resistance to migration and extraction, making
it a preferred choice for a wide range of demanding applications.[2][5]

Physicochemical and Performance Data

The following tables summarize the key physicochemical properties of DIDP and its
performance characteristics when incorporated into PVC formulations.

Table 1: Physicochemical Properties of Decyl Isoundecyl Phthalate
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Property Value Test Method
Chemical Formula C28H4604 -
Molecular Weight 446.7 g/mol -
Appearance .Cleiar, colorless to pale yellow Visual

liquid
Odor Mild Olfactory
Specific Gravity (at 27°C) 0.960-0.967 ASTM D1045-86
Viscosity (at 20°C) 108 +2 cP KLIJTM
Boiling Point (at 3.5 mmHg) 255°C lit.
Pour Point -48°C lit.
Flash Point (COC) 232°C KLIJTM
Volatile Loss (130°C/3 hrs) 0.10% max KLJTM

Ester Value

249-254 mg KOH/g

ASTM D1045-86

Acidity

0.010 wt. % max

ASTM D1045-86

Moisture Content

0.10 wt. % max

ASTM E203

Ester Content

99.50% min

ASTM D1045-86

Volume Resistivity

45+ 1.0 x 101 Ohm-cm

KLITM

Source:[3][4]

Table 2: Performance of DIDP in Flexible PVC Formulations
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Property DIDP Concentration (phr) Result

Mechanical Properties

Decreases with increasing

Tensile Strength 45 )
DIDP concentration
) Increases with increasing
Elongation at Break 45 )
DIDP concentration
Decreases with increasing
Shore A Hardness 45

DIDP concentration

Thermal Properties

Thermal Stability

) 45 Maximal at 45 wt. %
(Deshydrochloration)
Other Properties
Water Absorption (25°C for 3
60 Does not exceed 0.18 wt. %
days)
Weight Loss 45 Varies with concentration

phr: parts per hundred resin

Source:[6]

Industrial Applications

DIDP is a versatile plasticizer with a broad range of applications, primarily in the PVC industry.
[4][7] Its key benefits include high permanency for improved aging resistance, low volatility,
sustained flexibility in cold conditions, and good electrical insulation properties.[8]

Wire and Cable Insulation

Due to its excellent electrical resistivity and high-temperature resistance, DIDP is widely used
in the manufacturing of PVC insulation for building wires, appliance wires, and automotive
cables.[4][9]

Automotive Interiors
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In the automotive sector, DIDP is used in the production of flexible PVC for interior components
such as dashboards, door panels, and upholstery. Its low fogging characteristics are
particularly advantageous in this application.

Construction Materials

DIDP is a key component in various construction materials, including flooring, roofing
membranes, and wall coverings, where its durability and resistance to weathering are crucial.

[7]

Adhesives, Sealants, and Coatings

It also finds use in non-polymer applications such as adhesives, sealants, anti-corrosion paints,
and lacquers.[3][4]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of DIDP and its
incorporation into a PVC plastisol.

Protocol for the Synthesis of Decyl Isoundecyl Phthalate

This protocol is based on a typical esterification process.

Materials:

Phthalic anhydride

Isodecyl alcohol

Titanate catalyst (e.g., tetra-isopropyl titanate)

Nitrogen gas

Sodium hydroxide solution (for neutralization)

Deionized water

Equipment:
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Glass reactor with a stirrer, thermometer, nitrogen inlet, and a distillation setup

Heating mantle

Separatory funnel

Vacuum distillation apparatus
Procedure:
 Esterification:

1. Charge the reactor with phthalic anhydride and isodecyl alcohol in a molar ratio of
approximately 1:2.2.

2. Start stirring and begin purging the reactor with nitrogen gas.

3. Heat the mixture to 140-150°C to initiate the monoesterification reaction.
4. After the initial reaction, increase the temperature to 210-230°C.

5. Introduce the titanate catalyst.

6. Maintain the reaction at this temperature for 3-4 hours, continuously removing the water of
reaction through distillation.

e Neutralization and Washing:

1. Cool the crude ester to below 90°C.

2. Neutralize the excess acid with a sodium hydroxide solution.

3. Wash the ester phase multiple times with deionized water until the wash water is neutral.
« Purification:

1. Perform steam stripping at approximately 180°C to remove unreacted alcohol and other
volatile impurities.
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2. Filter the final product to remove any solid impurities.

Protocol for Preparation of a PVC Plastisol Formulation

Materials:

PVC resin (e.g., emulsion grade)

Decyl isoundecyl phthalate (DIDP)

Thermal stabilizer (e.g., a mixed metal soap)

Fillers (e.g., calcium carbonate), as required

Pigments, as required

Equipment:

High-speed disperser or planetary mixer

Viscometer

Molding press

Tensile tester

Procedure:

e Mixing:
1. In a suitable mixing vessel, combine the DIDP and any other liquid components.
2. While mixing at low speed, gradually add the PVC resin to the liquid phase.
3. Once the resin is wetted, add the stabilizer, fillers, and pigments.

4. Increase the mixing speed to ensure thorough dispersion of all components. Mix until a
homogenous paste (plastisol) is formed.
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o Deaeration:
1. Deaerate the plastisol under vacuum to remove any entrapped air bubbles.
e Processing:

1. The plastisol can then be processed using various techniques such as spread coating, dip
molding, or rotational molding.

2. For testing, cast a film of the plastisol onto a release paper and fuse it in an oven at a
temperature typically between 160-200°C.

o Characterization:
1. Measure the viscosity of the plastisol using a viscometer.

2. After fusing and cooling, the mechanical properties of the PVC film, such as tensile
strength and elongation at break, can be determined using a tensile tester according to
standard ASTM methods.

Diagrams

The following diagrams illustrate the synthesis process of DIDP and a general workflow for its
application in PVC manufacturing.
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Caption: Synthesis workflow for decyl isoundecyl phthalate.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b15176940?utm_src=pdf-body-img
https://www.benchchem.com/product/b15176940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Applicatiqn

Check Availability & Pricing

Formulation

PVC Resin l DIDP l (Stablllzers Fillers, etc)

AN

Proceéssing
O peel 0
2 Deaeratia
0l10 0 O
O Ea

Flexible PVC Product
e.q., Wire Insulation, Flooring
Click to download full resolution via product page

Caption: General workflow for PVC product manufacturing using DIDP.

Application in Drug Development
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While DIDP is mentioned in the context of coatings for pharmaceutical pills and use in medical
devices, publicly available, in-depth research on its specific role in drug delivery systems or its
interaction with biological signaling pathways is limited.[10] Its primary function in these
contexts is likely as a plasticizer to impart flexibility and durability to coatings or device
components. Professionals in drug development should be aware of its potential to migrate
from polymer matrices and should consider its toxicological profile in any application involving
direct or indirect patient contact. The U.S. Environmental Protection Agency (EPA) has
identified developmental toxicity as a health concern associated with DIDP exposure in
occupational settings.[3]

Safety and Handling

DIDP is considered to have low acute toxicity. However, as with any chemical, appropriate
personal protective equipment, including gloves and safety glasses, should be used during
handling. Ensure adequate ventilation to minimize inhalation exposure. For detailed safety
information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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